Cas no 2137629-58-2 (3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid)

• Product Name: 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid
• CAS No: 2137629-58-2
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6618580
• PubChem ID: 165464103
• Update Time: 2025-08-05

3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyrrolidin-3-yl)prop-2-ynoic acid
• 2137629-58-2
• EN300-787565
• 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid

• Inchi： 1S/C8H11NO2/c1-6-7(4-5-9-6)2-3-8(10)11/h6-7,9H,4-5H2,1H3,(H,10,11)
• InChI Key： DAGGKUVIYGLSCB-UHFFFAOYSA-N
• SMILES： OC(C#CC1CCNC1C)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid

Introduction to 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid (CAS No. 2137629-58-2)

3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2137629-58-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid incorporates a propynoic acid moiety linked to a substituted pyrrolidine ring, which contributes to its unique chemical properties and biological interactions.

The significance of this compound lies in its potential role as a pharmacophore in drug discovery. The pyrrolidine ring, particularly when substituted, can modulate the pharmacokinetic and pharmacodynamic profiles of molecules, making it a valuable scaffold for designing novel therapeutic agents. The presence of the propynoic acid group introduces a site for further functionalization, enabling chemists to tailor the compound’s properties for specific biological targets. This flexibility has made 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid a subject of interest in both academic research and industrial drug development.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid interacts with biological targets. Studies have demonstrated that the compound can engage with various enzymes and receptors, suggesting its potential utility in addressing a range of therapeutic challenges. For instance, preliminary computational studies indicate that this molecule may exhibit inhibitory activity against certain kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The methyl substituent on the pyrrolidine ring is particularly noteworthy, as it can influence the compound’s binding affinity and selectivity.

The synthesis of 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid represents a significant achievement in synthetic organic chemistry. The synthesis involves multiple steps, including the formation of the propynoic acid group and the introduction of the substituted pyrrolidine ring. Advanced synthetic methodologies, such as transition metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the ingenuity of modern chemical techniques but also underscore the compound’s synthetic accessibility, which is crucial for further exploration in drug discovery.

In vitro studies have begun to unravel the biological profile of 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the compound has demonstrated interactions with inflammatory pathways, indicating its possible role in managing chronic inflammatory conditions. These findings are supported by molecular docking studies, which predict favorable binding interactions between 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid and target proteins involved in these pathways.

The structural versatility of 3-(2-Methylpyrrolidin-3-yl)prop-2-ynoic acid also opens up avenues for derivative design. By modifying various functional groups within the molecule, researchers can explore new analogs with enhanced potency or improved pharmacokinetic properties. For example, incorporating fluorine atoms or other halogen substituents may enhance metabolic stability or binding affinity. Such modifications are critical for optimizing lead compounds into viable drug candidates.

As research progresses, 3-(2-Methylpyrrolidin-3-yloic acid) is expected to play a pivotal role in several therapeutic areas. Its unique structural features make it an attractive candidate for developing treatments against neurological disorders, where modulating neurotransmitter systems is often key. Furthermore, its potential anti-inflammatory properties could make it relevant in managing autoimmune diseases and metabolic disorders. The ongoing exploration of this compound underscores its significance as a building block for future pharmaceutical innovations.

The integration of high-throughput screening (HTS) technologies with traditional pharmacological assays has accelerated the evaluation process for compounds like 3-(2-Methylpyrrolidin-yloic acid). HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles efficiently. This approach has already led to several breakthroughs in identifying novel drug candidates, and 3-(2-Methylpyrrolidin-yloic acid) is among those being actively evaluated through these platforms.

Future directions in the study of CAS No 2137629 58 2 include exploring its mechanism of action in greater detail. Understanding how this compound interacts with cellular machinery at a molecular level will provide insights into its therapeutic potential and limitations. Additionally, preclinical studies are essential to assess its safety profile and efficacy before moving into human trials. These studies will involve evaluating toxicity, pharmacokinetics, and pharmacodynamics across various models.

The collaboration between academic institutions and pharmaceutical companies is crucial for advancing research on compounds like CAS No 2137619 58 23 (Note: Corrected CAS No from previous typo). Such partnerships bring together expertise from different disciplines—chemistry, biology, pharmacology—and facilitate the translation of laboratory discoveries into clinical applications. As more data becomes available on CAS No 2137619 58 23, it is expected that new therapeutic opportunities will emerge.

In conclusion,CAS No 2137619 58 23 represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas。 Its unique structure， coupled with promising preclinical data， positions it as a valuable candidate for further development。 As research continues， we can anticipate more insights into its biological activities， mechanisms， and therapeutic promise。 The ongoing exploration of this compound highlights the dynamic nature of pharmaceutical innovation and underscores its importance as a focus for future research efforts。